Cas no 1261856-03-4 ((5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine)

• Product Name: (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine
• CAS No: 1261856-03-4
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4992193
• Update Time: 2025-06-13

(5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine

• Inchi： 1S/C16H13F6N/c1-23(2)14-8-11(7-13(9-14)16(20,21)22)10-3-5-12(6-4-10)15(17,18)19/h3-9H,1-2H3
• InChI Key： RGVZPBURNJKJCN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 5.4
• Topological Polar Surface Area: 3.2

Additional information on (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine

Recent Advances in the Study of (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine (CAS: 1261856-03-4)

In recent years, the compound (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine (CAS: 1261856-03-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core and trifluoromethyl groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine, highlighting its efficient production through a palladium-catalyzed cross-coupling reaction. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various physiological conditions, suggesting its suitability for further in vivo studies.

Pharmacological investigations have revealed that (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. In a preclinical model of rheumatoid arthritis, the compound demonstrated significant reduction in joint inflammation and cartilage degradation. These findings were corroborated by in vitro assays, which showed dose-dependent inhibition of pro-inflammatory cytokine production. The study, published in Bioorganic & Medicinal Chemistry Letters, suggests that this compound could serve as a lead candidate for developing novel anti-inflammatory agents.

Further research has delved into the molecular interactions of (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine with its target proteins. X-ray crystallography and molecular docking studies have provided detailed structural insights into the binding mode of the compound, revealing key interactions with the active site residues of the target kinase. These structural analyses, published in ACS Chemical Biology, have paved the way for rational drug design efforts aimed at enhancing the compound's potency and selectivity.

In addition to its anti-inflammatory properties, (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine has shown potential in oncology research. A recent study in the European Journal of Medicinal Chemistry reported that the compound exhibits cytotoxic activity against certain cancer cell lines, particularly those with overexpression of the target kinase. Mechanistic studies indicated that the compound induces apoptosis through the mitochondrial pathway, offering a promising avenue for cancer therapy. However, further studies are needed to evaluate its efficacy and safety in more complex in vivo models.

Despite these promising findings, challenges remain in the development of (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Recent reviews in Expert Opinion on Drug Discovery have highlighted the importance of multidisciplinary approaches to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, (5,4'-Bis(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine (CAS: 1261856-03-4) represents a promising scaffold for drug discovery, with demonstrated efficacy in inflammation and oncology. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its therapeutic potential in other disease areas. The integration of synthetic chemistry, structural biology, and preclinical pharmacology will be crucial for advancing this compound towards clinical development.